Cas no 2228625-55-4 (tert-butyl N-(1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-yl)carbamate
• CAS No: 2228625-55-4
• MF: C₁₇H₃₂N₂O₂
• MW: 296.448184967041
• CID: 5877709
• PubChem ID: 165673385
• Update Time: 2025-06-10

tert-butyl N-(1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-yl)carbamate
• EN300-1887919
• 2228625-55-4
• tert-butyl N-(1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)carbamate

• Inchi： 1S/C17H32N2O2/c1-16(2,3)21-15(20)19-13(10-18)8-11-6-7-12-9-14(11)17(12,4)5/h11-14H,6-10,18H2,1-5H3,(H,19,20)
• InChI Key： QFPCCNBFCAIZOO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CN)CC1CCC2CC1C2(C)C)=O

Computed Properties

• Exact Mass: 296.246378268g/mol
• Monoisotopic Mass: 296.246378268g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-3-{6,6-dimethylbicyclo3.1.1heptan-2-yl}propan-2-yl)carbamate

Research Brief on tert-butyl N-(1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)carbamate (CAS: 2228625-55-4)

In recent years, the compound tert-butyl N-(1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)carbamate (CAS: 2228625-55-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic derivative, characterized by its unique structural features, has shown promising potential in drug discovery and development. The compound's bicyclo[3.1.1]heptane scaffold, combined with the tert-butyl carbamate protecting group, offers a versatile platform for the synthesis of novel bioactive molecules. Researchers have been particularly interested in its applications as a building block for peptidomimetics and small-molecule inhibitors targeting various disease pathways.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic routes and biological activities of derivatives based on this compound. The research team employed a multi-step synthesis approach, starting from commercially available 6,6-dimethylbicyclo[3.1.1]heptane-2-carboxylic acid, to obtain the target molecule with high purity and yield. The compound's stability under physiological conditions and its compatibility with standard peptide coupling reagents were highlighted as key advantages for pharmaceutical applications. The study also reported preliminary screening results showing moderate activity against several kinase targets, suggesting potential for further optimization.

Another significant development comes from a patent application filed by a major pharmaceutical company, which discloses the use of 2228625-55-4 as a key intermediate in the production of novel antiviral agents. The patent describes how modifications to the amino-propan-2-yl side chain can dramatically alter the compound's pharmacokinetic properties and target specificity. Particularly noteworthy is the compound's ability to penetrate the blood-brain barrier, making it valuable for CNS-targeted therapies. Computational modeling studies included in the patent suggest that the rigid bicyclic core contributes to enhanced binding affinity through favorable van der Waals interactions with target proteins.

In the context of neurodegenerative disease research, a 2023 paper in ACS Chemical Neuroscience reported the compound's utility as a scaffold for developing sigma-1 receptor modulators. The researchers demonstrated that derivatives of 2228625-55-4 showed neuroprotective effects in cellular models of Parkinson's disease, with one analog exhibiting 10-fold greater potency than the reference compound in reducing oxidative stress. The study provides valuable structure-activity relationship (SAR) data that could guide future drug design efforts in this area.

From a chemical biology perspective, the compound has proven valuable as a tool for studying protein-protein interactions. Its incorporation into peptide sequences has enabled researchers to probe the structural requirements for binding to various intracellular targets. A recent Nature Chemical Biology publication detailed the use of 2228625-55-4-derived probes to map the binding site of a previously uncharacterized cancer-related protein complex. The study's cryo-EM structures revealed how the bicyclic moiety induces conformational changes in the target protein, providing insights for structure-based drug design.

Looking forward, the unique properties of tert-butyl N-(1-amino-3-{6,6-dimethylbicyclo[3.1.1]heptan-2-yl}propan-2-yl)carbamate position it as a versatile scaffold with applications across multiple therapeutic areas. Current research directions include exploring its potential in PROTAC (proteolysis targeting chimera) design, where its rigid structure could help optimize ternary complex formation. Additionally, several groups are investigating its use in developing next-generation antimicrobial agents, particularly against drug-resistant bacterial strains. As synthetic methodologies continue to advance, we anticipate seeing more derivatives of this compound entering preclinical development in the coming years.